Cas no 54599-99-4 (triphenyl(propadienyl)phosphonium)

• Product Name: triphenyl(propadienyl)phosphonium
• CAS No: 54599-99-4
• MF: C₂₁H₁₈BrP
• MW: 381.24538564682
• CID: 942131
• Update Time: 2024-06-13

triphenyl(propadienyl)phosphonium Chemical and Physical Properties

Names and Identifiers

• triphenyl(propadienyl)phosphonium
• Propadienyl-phosphonsaeure-di-prop-2-inylester; Propadienyltriphenylphosphonium; Phosphonic acid, 1,2-propadienyl-, di-2-propynyl ester; Di-(2-propinyl)-propadienylphosphonat; Di-propin-(2)-yl-propadienphosphonat; triphenyl-propa-1,2-dienyl-phosphonium cation; CTK0A1426; Propadienyl-phosphonsaeure-dipropargyl-ester; propadienyl-phosphonic acid di-prop-2-ynyl ester;
• Phosphonium, triphenyl-1,2-propadien-1-yl-, bromide (1:1)

• Inchi： 1S/C21H18P.BrH/c1-2-18-22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h3-18H,1H2;1H/q+1;/p-1
• InChI Key： IEJSECDWUIWJNJ-UHFFFAOYSA-M
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C=C=C.[Br-]

Computed Properties

• Exact Mass: 301.11474
• Monoisotopic Mass: 380.03295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 1.28310